4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine

• IUPAC Name: 4-ethylsulfanyl-6-methyl-1,3,5-triazin-2-amine
• InChI: InChI=1S/C6H10N4S/c1-3-11-6-9-4(2)8-5(7)10-6/h3H2,1-2H3,(H2,7,8,9,10)
• InChI Key: PJQMCVIFTDRXNT-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=NC(=N1)N)C
• Molecular Formula: C6H10N4S
• DSSTOX Substance ID: DTXSID30369415
• Molecular Weight: 170.24 g/mol
• CAS RN: 57639-45-9

Description

4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine, also known as 4-ESMT, is an organosulfur compound with a wide range of applications in both scientific research and industry. It has been studied extensively due to its unique properties and potential to be used in a variety of processes.

Scientific Research Applications

Molecular Structure and Conformation

• Molecular Dimensions and Aromatic Delocalization : The molecular structure of related 2-ethylsulfanyl-1,3,5-triazines exhibits evidence of aromatic delocalization in the pyrazole rings. Different conformations are adopted by the ethylsulfanyl substituents in various compounds, impacting the molecular interactions and stabilities (Insuasty et al., 2008).

Chemical Reactivity and Interactions

• Amine Exchange Reactions : 3-tert-Butyl-6-(methylsulfanyl)-1,2,3,4-tetrahydro-1,3,5-triazine hydroiodide, a compound structurally related to 4-(Ethylsulfanyl)-6-Methyl-1,3,5-Triazin-2-Amine, participates in amine exchange reactions with amino acids, leading to various exchange products. Such reactions highlight the chemical reactivity and potential for modification of triazine compounds (Sun Min’yan’ et al., 2010).

Crystal Structure Analysis

• Hydrogen Bonding and Molecular Linkage : In certain triazine derivatives, there are significant bond fixations in the heterocyclic component. The presence or absence of direction-specific intermolecular interactions, such as hydrogen bonds, can influence the formation of molecular sheets and rings, impacting the crystal structure and stability (Insuasty et al., 2006).

Synthetic Applications

• Synthesis of Nucleoside Analogs : The synthesis of triazine carbon-linked nucleosides, analogs of 5-azacytidine and pseudoisocytidine, demonstrates the potential of triazine derivatives in creating bioactive compounds. The specific synthetic pathways involve various chemical reactions, highlighting the versatility of triazine compounds in organic synthesis (Riley et al., 1986).

• Practical Synthesis Techniques : Advanced synthesis methods have been developed for 1,3,5-triazin-2-amines, including one-pot synthesis techniques. These methods demonstrate the practical and efficient synthesis of triazine derivatives, which can be applied in various chemical and pharmaceutical contexts (Calheiros et al., 2022).

Biological Evaluation

• Antimicrobial and Antitubercular Potential : Studies on triazine-linked heterocyclic compounds, such as (4-benzylideneamino-6-methyl-[1,3,5]-triazin-2-yl)-(5-methyl-2-substituted phenyl/ H -pyrazol-3-yl)- amines, reveal their potential antimicrobial and antitubercular activities. This suggests the possibility of utilizing triazine derivatives in developing new antimicrobial agents (Deohate & Mulani, 2020).

• Antimycobacterial Agents : The synthesis and evaluation of novel 1,3,5-triazine-Schiff base conjugates as antimycobacterial agents against Mycobacterium tuberculosis indicate significant biological activity. Such findings highlight the therapeutic potential of triazine derivatives in treating bacterial infections (Avupati et al., 2013).

Environmental Applications

• Utilization by Bacteria as Sulfur Sources : Certain bacteria can utilize s-triazine herbicides, which are structurally related to this compound, as a sole source of sulfur for growth. This demonstrates the environmental relevance of triazines and their potential role in bioremediation processes (Cook & Hütter, 1982).

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It describes how the compound interacts with biological systems at the molecular level.

Safety and Hazards

Safety and hazard information typically includes the compound’s toxicity, flammability, and any precautions that should be taken when handling it.

Future Directions

Future directions could include potential applications for the compound, areas of research that could be explored, and any modifications to the compound that could be beneficial.